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Compound of Interest

Compound Name: 6-Chloro-5-fluoroindole

Cat. No.: B046869 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-5-fluoroindole
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloro-5-fluoroindole, a halogenated indole derivative utilized in pharmaceutical research

and development. Adherence to these protocols is essential to ensure laboratory safety,

environmental protection, and regulatory compliance.

I. Chemical and Physical Properties
Proper handling and storage procedures are predicated on the known properties of 6-Chloro-
5-fluoroindole.
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Property Value

Molecular Formula C₈H₅ClFN

Molecular Weight 169.59 g/mol [1][2]

Appearance
Off-white to light brown crystalline

powder/solid[1][2]

Melting Point 103-108 °C[2][3][4]

Storage Temperature 4°C or 0-8°C, protected from light[1][2]

II. Hazard Identification and Personal Protective
Equipment (PPE)
6-Chloro-5-fluoroindole is classified as a hazardous substance. The following table

summarizes its hazard classifications and the mandatory PPE required for its handling.
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Hazard Statement GHS Classification
Required Personal
Protective Equipment
(PPE)

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)[3][5][6]

Hand Protection: Nitrile or

Neoprene gloves. Butyl rubber

gloves are also an option,

though they may offer less

dexterity.[7] Aromatic and

halogenated hydrocarbons can

degrade many glove materials;

therefore, it is crucial to inspect

gloves for any signs of

degradation before and during

use.[2] For extended contact,

more substantial gloves are

required.[1] Body Protection: A

fully buttoned lab coat is

mandatory to prevent skin

exposure.[8] For tasks with a

higher risk of spillage, a

chemical-resistant apron over

the lab coat is recommended.

[9]

H315: Causes skin irritation
Skin Irritation (Category 2)[3]

[5][6]

Hand Protection: As above.

Body Protection: As above.

H318: Causes serious eye

damage

Serious Eye Damage

(Category 1)[3][5][6]

Eye Protection: Chemical

splash goggles that meet EU

Standard EN166 or equivalent

are required.[8] A face shield

should be worn in conjunction

with goggles when handling

larger quantities or when there

is a significant risk of

splashing.[9][10]
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H335: May cause respiratory

irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract

Irritation[3][5][6]

Respiratory Protection: When

handling the powder outside of

a certified chemical fume hood,

a NIOSH-approved N95 or

P100 respirator is required to

protect against airborne

particles.[11] All handling of

the solid should ideally be

performed in a well-ventilated

area, preferably within a

chemical fume hood to

minimize inhalation exposure.

[8]

III. Operational Plan: Step-by-Step Handling
Protocol
All handling of 6-Chloro-5-fluoroindole must be conducted in a designated area, such as a

certified chemical fume hood, to minimize exposure.

1. Preparation:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Ensure that an eyewash station and safety shower are readily accessible.

Don the appropriate PPE as specified in the table above. Inspect gloves for any holes or

signs of degradation before use.

2. Weighing and Aliquoting:

Perform all weighing and handling of the solid compound within a chemical fume hood or a

ventilated balance enclosure to prevent inhalation of the powder.

Use anti-static weighing paper or a weighing boat.

Close the primary container tightly immediately after use.
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3. Dissolving the Compound:

When preparing solutions, add the solid 6-Chloro-5-fluoroindole to the solvent slowly to

avoid splashing.

If the solvent is volatile, ensure adequate ventilation.

4. Post-Handling:

Decontaminate all non-disposable equipment (e.g., spatulas, glassware) after use. A

thorough wipe-down with a suitable solvent (e.g., acetone or ethanol), followed by washing

with soap and water, is recommended. The solvent rinsate must be collected as hazardous

waste.[7]

Wipe down the work surface with a damp paper towel to remove any residual powder.

Dispose of the paper towel as solid hazardous waste.

Remove PPE carefully, avoiding contamination of skin and personal clothing. Dispose of

gloves and any other contaminated disposable PPE as solid hazardous waste.

Wash hands and arms thoroughly with soap and water after removing PPE.

IV. Disposal Plan: Step-by-Step Waste Management
Under no circumstances should 6-Chloro-5-fluoroindole or its waste be disposed of in regular

trash or down the drain.[8] As a halogenated organic compound, it must be segregated and

treated as hazardous waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired 6-Chloro-5-fluoroindole powder and any materials grossly

contaminated with it (e.g., weighing paper, contaminated gloves, absorbent pads) in a

dedicated, clearly labeled hazardous waste container for "Halogenated Organic Solids".

[12]
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The container must be made of a compatible material and have a secure, tightly fitting lid.

[3]

Liquid Waste:

Collect all solutions containing 6-Chloro-5-fluoroindole in a dedicated, clearly labeled

hazardous waste container for "Halogenated Organic Liquids".

This includes all rinsate from the decontamination of non-disposable glassware and

equipment.[8]

Empty Original Containers:

Original containers of 6-Chloro-5-fluoroindole must be triple-rinsed with a suitable

solvent (e.g., acetone or methanol).

The solvent rinsate is considered hazardous waste and must be collected in the

"Halogenated Organic Liquids" waste container.[2]

After triple-rinsing, deface or remove the label from the empty container and dispose of it

according to your institution's guidelines for decontaminated lab glass or plastic.[2]

2. Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("6-Chloro-5-fluoroindole"), and the associated hazards (e.g.,

"Toxic," "Irritant").[5]

Keep waste containers closed at all times, except when adding waste.[1][2]

Store waste containers in a designated satellite accumulation area that is at or near the point

of generation.[5]

3. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste containers.
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Follow all institutional procedures for waste manifest documentation and handover.

The typical final disposal method for halogenated organic waste is high-temperature

incineration by a licensed waste disposal contractor.[8]

Workflow for Handling and Disposal of 6-Chloro-5-fluoroindole
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Workflow for Handling and Disposal of 6-Chloro-5-fluoroindole
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Caption: Workflow for the safe handling and disposal of 6-Chloro-5-fluoroindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehrs.upenn.edu [ehrs.upenn.edu]

2. vumc.org [vumc.org]

3. acewaste.com.au [acewaste.com.au]

4. Making sure you're not a bot! [oc-praktikum.de]

5. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

6. ptb.de [ptb.de]

7. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety
[hsrm.umn.edu]

8. anentawaste.com [anentawaste.com]

9. polarlabprojects.com [polarlabprojects.com]

10. m.youtube.com [m.youtube.com]

11. otago.ac.nz [otago.ac.nz]

12. bucknell.edu [bucknell.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 6-Chloro-5-
fluoroindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046869#personal-protective-equipment-for-handling-
6-chloro-5-fluoroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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